Cas no 2137538-38-4 (Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl-)

Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl-, is a structurally complex organic compound featuring a cyclopropane carboxamide core fused with a 2-azabicyclo[3.2.0]heptane scaffold. This bicyclic framework imparts rigidity and conformational constraints, which can enhance binding selectivity in medicinal chemistry applications. The presence of both cyclopropane and azabicyclic moieties suggests potential utility as an intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) receptors or enzymes. The compound's methyl substitution may influence metabolic stability and lipophilicity, making it a candidate for further derivatization in drug discovery. Its unique architecture offers opportunities for exploring structure-activity relationships in bioactive molecule design.

Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl- structure

2137538-38-4 structure

Product Name:Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl-

CAS No:2137538-38-4

MF:C₁₂H₂₀N₂O

MW:208.300003051758

CID:5297853

Update Time:2025-05-22

Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl-
- Inchi： 1S/C12H20N2O/c1-11(5-6-11)10(15)13-8-12-4-2-9(12)3-7-14-12/h9,14H,2-8H2,1H3,(H,13,15)
- InChI Key： YZKOWQMNMIQZMT-UHFFFAOYSA-N
- SMILES： C1(C)(C(NCC23C(CC2)CCN3)=O)CC1

Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-764420-0.05g	N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-1-methylcyclopropane-1-carboxamide	2137538-38-4	95.0%	0.05g	$2254.0	2025-03-22
Enamine	EN300-764420-0.1g	N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-1-methylcyclopropane-1-carboxamide	2137538-38-4	95.0%	0.1g	$2361.0	2025-03-22
Enamine	EN300-764420-0.25g	N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-1-methylcyclopropane-1-carboxamide	2137538-38-4	95.0%	0.25g	$2468.0	2025-03-22
Enamine	EN300-764420-0.5g	N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-1-methylcyclopropane-1-carboxamide	2137538-38-4	95.0%	0.5g	$2576.0	2025-03-22
Enamine	EN300-764420-1.0g	N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-1-methylcyclopropane-1-carboxamide	2137538-38-4	95.0%	1.0g	$2683.0	2025-03-22
Enamine	EN300-764420-2.5g	N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-1-methylcyclopropane-1-carboxamide	2137538-38-4	95.0%	2.5g	$5258.0	2025-03-22
Enamine	EN300-764420-5.0g	N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-1-methylcyclopropane-1-carboxamide	2137538-38-4	95.0%	5.0g	$7780.0	2025-03-22
Enamine	EN300-764420-10.0g	N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-1-methylcyclopropane-1-carboxamide	2137538-38-4	95.0%	10.0g	$11537.0	2025-03-22

Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl- Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl-

Recent Advances in the Study of Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl- (CAS: 2137538-38-4)

The compound Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl- (CAS: 2137538-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic structure, which includes a cyclopropane ring and an azabicyclo[3.2.0]heptane moiety, offers a rigid framework that can be exploited for the design of selective enzyme inhibitors. Researchers have successfully utilized this compound in the development of small-molecule modulators targeting G protein-coupled receptors (GPCRs) and other critical signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

One of the most promising aspects of Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl- is its potential as a scaffold for the development of central nervous system (CNS) therapeutics. Recent preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), making it a viable candidate for the treatment of neurological conditions. Additionally, its metabolic stability and favorable pharmacokinetic properties have been confirmed in animal models, further supporting its potential for clinical translation.

In terms of synthetic chemistry, advancements have been made in the efficient production of this compound. Novel catalytic methods have been developed to optimize the stereoselective synthesis of the azabicyclo[3.2.0]heptane core, reducing the number of steps and improving overall yield. These methodological improvements are expected to facilitate large-scale production and further exploration of its derivatives for diverse therapeutic applications.

Looking ahead, ongoing research is focused on elucidating the precise molecular mechanisms by which Cyclopropanecarboxamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-1-methyl- exerts its biological effects. Future studies will likely explore its interactions with specific protein targets and its potential as a lead compound for the development of next-generation therapeutics. The compound's versatility and promising preliminary data underscore its importance in the continued advancement of chemical biology and drug discovery.